(1,3-benzodioxol-5-ylmethyl)(4,5-dimethoxy-2-nitrobenzyl)amine

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-[(4,5-dimethoxy-2-nitrophenyl)methyl]methanamine
• InChI: InChI=1S/C17H18N2O6/c1-22-15-6-12(13(19(20)21)7-16(15)23-2)9-18-8-11-3-4-14-17(5-11)25-10-24-14/h3-7,18H,8-10H2,1-2H3
• InChI Key: HFFIKFDYYWGLOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CNCC2=CC3=C(C=C2)OCO3)[N+](=O)[O-])OC
• Molecular Formula: C17H18N2O6
• Molecular Weight: 346.3 g/mol
• Solubility: 46.6 [ug/mL] (The mean of the results at pH 7.4)

Description

(1,3-benzodioxol-5-ylmethyl)(4,5-dimethoxy-2-nitrobenzyl)amine, also known as N-(2,5-dimethoxy-4-(benzodioxol-5-ylmethyl)-phenyl)-2-nitroethene-1,1-diamine, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of phenethylamines and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (1,3-benzodioxol-5-ylmethyl)(4,5-dimethoxy-2-nitrobenzyl)amine involves its binding to the serotonin 5-HT2A receptor, which leads to the activation of various signaling pathways. This activation results in the modulation of neurotransmitter release, particularly of serotonin and dopamine, which are involved in the regulation of mood, cognition, and perception. The hallucinogenic properties of this compound are thought to be due to its activation of the 5-HT2A receptor in the prefrontal cortex, which is involved in the regulation of higher cognitive functions.
Biochemical and Physiological Effects
(1,3-benzodioxol-5-ylmethyl)(4,5-dimethoxy-2-nitrobenzyl)amine has been found to exhibit various biochemical and physiological effects, particularly in the central nervous system. It has been shown to induce changes in brain activity and connectivity, which has led to its use as a tool for studying the neural basis of consciousness and perception. This compound has also been found to exhibit neuroprotective properties, which has led to its investigation as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

The advantages of using (1,3-benzodioxol-5-ylmethyl)(4,5-dimethoxy-2-nitrobenzyl)amine in lab experiments include its high affinity for the serotonin 5-HT2A receptor, which allows for the selective modulation of neurotransmitter release. This compound also exhibits relatively long-lasting effects, which makes it useful for studying the neural basis of consciousness and perception. However, the limitations of using this compound include its potential for inducing hallucinations and other adverse effects, which require careful consideration in experimental design and ethical approval.

Future Directions

There are several future directions for the study of (1,3-benzodioxol-5-ylmethyl)(4,5-dimethoxy-2-nitrobenzyl)amine. One direction is the investigation of its potential as a treatment for neurodegenerative diseases, particularly Alzheimer's and Parkinson's. Another direction is the development of safer and more selective compounds that can modulate the serotonin 5-HT2A receptor without inducing hallucinations and other adverse effects. Additionally, the use of this compound as a tool for studying the neural basis of consciousness and perception may lead to new insights into the workings of the brain and the nature of subjective experience.
Conclusion
In conclusion, (1,3-benzodioxol-5-ylmethyl)(4,5-dimethoxy-2-nitrobenzyl)amine is a chemical compound that has been widely studied for its potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While this compound presents challenges and limitations, its potential for advancing our understanding of the brain and its functions make it an important subject of ongoing research.

Synthesis Methods

The synthesis of (1,3-benzodioxol-5-ylmethyl)(4,5-dimethoxy-2-nitrobenzyl)amine involves the reaction of 2-nitroethene-1,1-diamine with 4,5-dimethoxy-2-nitrobenzyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 3,4-methylenedioxyphenylmethyl chloride to form the final product. This synthesis method has been reported in several research articles and has been found to produce high yields of the compound.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethyl)(4,5-dimethoxy-2-nitrobenzyl)amine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to exhibit affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound has also been found to exhibit hallucinogenic properties, which has led to its classification as a Schedule I controlled substance in the United States.